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Introduction

Non-destructive testing (NDT) is a critical discipline for ensuring the integrity and reliability of
materials and components without causing damage. One of the most widely used NDT
methods for detecting surface-breaking defects in non-porous materials is fluorescent
penetrant inspection (FPI). This technique relies on the use of fluorescent dyes that penetrate
into discontinuities, such as cracks, laps, and porosity. When viewed under ultraviolet (UV-A)
light, these trapped dyes emit visible light, revealing the location and nature of the defects.

Solvent Green 28, an anthraquinone-based dye, presents several advantageous properties
that make it a promising candidate for use in FPI formulations. Its high thermal stability,
excellent lightfastness, and solubility in relevant organic solvents are key characteristics that
align with the demanding requirements of NDT applications. This document provides detailed
application notes and protocols for the utilization of Solvent Green 28 in the non-destructive
testing of materials, specifically within a solvent-removable fluorescent penetrant system.
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Principle of Fluorescent Penetrant Inspection (FPI)
with Solvent Green 28

The underlying principle of FPI using Solvent Green 28 involves the following stages:

o Penetration: A solution containing Solvent Green 28 is applied to the surface of the material
being tested. The low surface tension of the penetrant allows it to be drawn into surface-
breaking defects via capillary action.

o Removal of Excess Penetrant: After a sufficient dwell time, the excess penetrant from the
surface is removed using a solvent. This step is crucial to ensure that only the penetrant
trapped in the defects remains.

o Development: A developer is applied to the surface. The developer acts as a blotter, drawing
the trapped penetrant out of the defects and spreading it on the surface to create a visible
indication.

 Inspection: The material is then inspected under a UV-A light source (typically around 365
nm) in a darkened environment. The Solvent Green 28 dye fluoresces, emitting visible light
(typically in the green-yellow spectrum), which makes the defects readily visible to the
inspector.

Advantages of Solvent Green 28 in FPI

The intrinsic properties of Solvent Green 28 offer several benefits for its use in fluorescent
penetrants:

» High Thermal Stability: With a heat resistance of up to 300°C, Solvent Green 28 is suitable
for inspecting components that may be subjected to elevated temperatures during
manufacturing or service.[1]

o Excellent Lightfastness: A lightfastness rating of 7-8 indicates that the dye is resistant to
fading upon exposure to light, ensuring the longevity of the fluorescent indication.[1]

« Brilliant Fluorescence: As a "bright yellow-green” dye, Solvent Green 28 is expected to
provide strong, high-contrast indications under UV-A light, which is a critical factor for the
sensitivity of the inspection.[1]
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e Good Solubility: Its solubility in solvents like dichloromethane and other organic compounds
facilitates the formulation of stable and effective penetrant solutions.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Solvent Green 28 relevant to
its application in non-destructive testing.

Property Value Reference
Chemical Class Anthraquinone Dye [2]
Appearance Bright Green Powder [1]

Heat Resistance Up to 300 °C [1]
Lightfastness (Scale 1-8) 7-8 [1]
Excitation Wavelength (Aex) ~365 nm (Typical for FPI)

Emission Wavelength (Aem) Green-Yellow Region

Solubility (g/L at 20°C)

Dichloromethane 50.0
Butyl Acetate 4.5
Acetone 2.0
Ethylalcohol <0.1

Note: Specific excitation and emission spectra for Solvent Green 28 are not readily available in
public literature. The stated values are based on the typical operational parameters of
fluorescent penetrant inspection and the observed color of the dye. Anthraquinone dyes are
known to absorb in the UV-A region and emit in the visible spectrum.

Experimental Protocols

The following protocols are based on the principles of solvent-removable fluorescent penetrant
inspection as outlined in standards such as ASTM E1219.[3][4][5][6][7]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1330180?utm_src=pdf-body
http://www.worlddyevariety.com/solvent-dyes/solvent-green-28.html
https://ranbarr.com/products/solvent-green-28-g/
https://ranbarr.com/products/solvent-green-28-g/
https://ranbarr.com/products/solvent-green-28-g/
https://www.benchchem.com/product/b1330180?utm_src=pdf-body
https://store.astm.org/e1219-21.html
https://store.astm.org/e1219-99.html
https://www.scribd.com/document/552455721/E1219-16
https://www.scribd.com/document/487548339/E1219-10-Standard-Practice-for-Fluorescent-Liquid-Penetrant-Testing-Using-the-Solvent-Removable-Process-pdf
https://www.scribd.com/document/821643160/ASTM-7CE1219-21-7Cen-US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Formulation of a Solvent-Removable Fluorescent
Penetrant

This is a general guideline for formulating a basic solvent-removable penetrant. The exact
proportions may need to be optimized based on the specific application and desired sensitivity.

Components:
o Fluorescent Dye: Solvent Green 28

» Solvent/Carrier: A high-boiling point, low-volatility organic solvent (e.g., petroleum distillate,
propylene glycol ethers).

» Surfactant/Wetting Agent: To reduce surface tension and improve penetration (e.g., non-ionic
surfactants).

e Co-solvent: To ensure the solubility of all components (e.g., isopropyl alcohol).

Example Formulation:

Component Purpose Concentration (w/w %)
Solvent Green 28 Fluorescent Indicator 0.1-2.0%
High-boiling Point Solvent Carrier 80 - 95%
Non-ionic Surfactant Wetting Agent 1-5%
Isopropyl Alcohol Co-solvent 5-15%
Preparation:

In a suitable container, dissolve the Solvent Green 28 in the co-solvent with gentle agitation.

Add the high-boiling point solvent and mix thoroughly.

Incorporate the surfactant and continue mixing until a homogenous solution is obtained.

Store the penetrant in a sealed, light-protected container.
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Protocol for Fluorescent Penetrant Inspection (Solvent-
Removable Method)

This protocol outlines the step-by-step procedure for performing a fluorescent penetrant
inspection using a Solvent Green 28-based formulation.

. Surface Preparation:

The test surface must be thoroughly cleaned to remove all contaminants such as oil, grease,
dirt, and scale. This is a critical step as any residue can prevent the penetrant from entering
defects.

Use a suitable cleaning method (e.g., solvent cleaning, vapor degreasing, or ultrasonic
cleaning).

Ensure the surface is completely dry before applying the penetrant.
. Penetrant Application:

Apply the Solvent Green 28 penetrant to the test surface. This can be done by spraying,
brushing, or immersing the part.

Ensure complete and even coverage of the area to be inspected.
. Dwell Time:

Allow the penetrant to remain on the surface for a sufficient amount of time to allow it to
penetrate into any potential defects.

The recommended dwell time can range from 10 to 30 minutes, depending on the material,
temperature, and the types of defects being sought.

. Excess Penetrant Removal:

First, wipe the surface with a clean, dry, lint-free cloth to remove the bulk of the excess
penetrant.
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» Next, moisten a clean, lint-free cloth with a suitable solvent remover and gently wipe the
surface. It is crucial not to flush the surface with the solvent, as this can remove the
penetrant from the defects. The goal is to leave a clean surface with penetrant remaining
only in the discontinuities.

5. Developer Application:

o Apply a thin, even layer of a suitable developer to the surface. For solvent-removable
penetrants, a non-aqueous wet developer is commonly used. This type of developer consists
of absorbent particles suspended in a volatile solvent.

e The developer should be applied from a distance to create a light, uniform coating.
6. Development Time:

e Allow the developer to remain on the surface for a minimum of 10 minutes. The developer
will draw the trapped penetrant out of the defects, forming visible indications.

7. Inspection:

e Conduct the inspection in a darkened area under a UV-A (black) light source with a peak
wavelength of approximately 365 nm.

» Allow the inspector's eyes to adapt to the dark environment for at least 5 minutes before
starting the inspection.

o Examine the surface for any fluorescent indications. Defects will appear as bright green-
yellow lines, dots, or areas against the dark background.

8. Post-Cleaning:

 After the inspection is complete, the developer and remaining penetrant should be removed
from the part using an appropriate cleaning method.

Visualizations
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Logical Relationship of Solvent Green 28 Properties for
NDT

Suitability of Solvent Green 28 for NDT

Solvent Green 28
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Fluorescence Organic Solvents
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Click to download full resolution via product page

Caption: Logical flow of Solvent Green 28's properties making it suitable for NDT.

Experimental Workflow for Fluorescent Penetrant
Inspection
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Workflow of Fluorescent Penetrant Inspection (Solvent-Removable)
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Caption: Step-by-step workflow for FPI using a solvent-removable penetrant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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